2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline
Description
“2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” is a compound used for proteomics research . It has a molecular weight of 287.74 . The compound contains a 1,2,4-oxadiazole ring, which has unique bioisosteric properties and a wide spectrum of biological activities .
Molecular Structure Analysis
The molecular structure of “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” includes a quinoline ring substituted with a 1,2,4-oxadiazole ring and a propyl group . The 1,2,4-oxadiazole ring is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms .Scientific Research Applications
Pharmaceutical Applications
Quinoline and its analogues have been found to be biologically and pharmaceutically active . They are vital scaffolds for leads in drug discovery and play a major role in the field of medicinal chemistry . Similarly, 1,2,4-oxadiazole derivatives have been synthesized and evaluated for their potential as anti-infective agents . Therefore, “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could potentially be used in the development of new pharmaceuticals.
Synthetic Organic Chemistry
Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . It’s possible that “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could be used as a building block in the synthesis of complex organic compounds.
Industrial Applications
Quinoline is an essential heterocyclic compound with potential for industrial applications . It’s plausible that “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could have similar industrial uses.
Green Chemistry
Transition metal catalyzed reactions, metal-free ionic liquid mediated reactions, ultrasound irradiation reactions, and green reaction protocols are useful for the construction and functionalization of quinoline . “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could potentially be used in these green chemistry applications.
Biological Activities
Quinoline and its derivatives have shown various biological activities . Similarly, imidazole containing compounds, which are structurally similar to 1,2,4-oxadiazole, have shown a broad range of chemical and biological properties . Therefore, “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could potentially exhibit a variety of biological activities.
Environmental Impact
The synthesis of quinoline and its derivatives has been studied to tackle the drawbacks of the syntheses and side effects on the environment . “2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline” could potentially be synthesized using environmentally friendly methods.
properties
IUPAC Name |
3-(2-chloro-8-methylquinolin-3-yl)-5-propyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O/c1-3-5-12-17-15(19-20-12)11-8-10-7-4-6-9(2)13(10)18-14(11)16/h4,6-8H,3,5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHIUKGAKBNNVNC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=NO1)C2=CC3=CC=CC(=C3N=C2Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649304 |
Source
|
| Record name | 2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1142201-69-1 |
Source
|
| Record name | 2-Chloro-8-methyl-3-(5-propyl-1,2,4-oxadiazol-3-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649304 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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